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Compound of Interest

Compound Name: CLP290

Cat. No.: B606730

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This document provides a comprehensive guide to the proper
disposal procedures for CLP290, a novel KCC2 modulator. Adherence to these guidelines is
essential for minimizing risks and maintaining a safe research environment.

Essential Safety and Logistical Information

CLP290 is an orally bioavailable prodrug of CLP-257, a selective activator of the neuron-
specific K+-Cl- cotransporter KCC2. While toxicological studies in rats have not shown
significant adverse effects even at high doses, it is crucial to handle CLP290 with care,
following standard laboratory safety protocols.[1]

Chemical and Physical Properties

A clear understanding of the chemical and physical properties of CLP290 is the first step
toward safe handling and disposal.
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Property Value

Chemical Formula C19H21FN403S
Molecular Weight 404.46 g/mol
CAS Number 1181083-81-7
Appearance Solid

Store at -20°C for up to one year, or at -80°C for
Storage
up to two years.[2]

Hazard Identification and Personal Protective Equipment
(PPE)

While a specific Safety Data Sheet (SDS) for CLP290 is not publicly available, general
precautions for handling research chemicals should be strictly followed. Based on general
safety data for similar compounds, assume the following potential hazards and wear
appropriate PPE.

Potential Hazards:

Harmful if swallowed.

May cause skin irritation.

May cause serious eye irritation.

Potentially toxic to aquatic life with long-lasting effects.
Required Personal Protective Equipment (PPE):

o Eye Protection: Safety glasses with side shields or goggles.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile).

» Skin and Body Protection: Laboratory coat.
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Step-by-Step Disposal Procedures

The proper disposal of CLP290, whether in solid form, in solution, or as contaminated labware,
requires a systematic approach to mitigate risks. The following workflow outlines the decision-
making process for safe disposal.
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CLP290 Disposal Workflow
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Caption: Decision workflow for the proper disposal of CLP290 waste streams.
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Detailed Experimental Protocols for Disposal

1. Solid CLP290 Waste:

o Step 1: Segregation. Do not mix solid CLP290 waste with other chemical waste unless
explicitly permitted by your institution's EHS guidelines.

o Step 2: Packaging. Carefully place the solid CLP290 into a clearly labeled, sealable, and
non-reactive container. The label should include "Hazardous Waste," "CLP290," and the
approximate guantity.

o Step 3: Storage. Store the container in a designated hazardous waste accumulation area,
away from incompatible materials.

o Step 4: Disposal. Contact your institution's Environmental Health & Safety (EHS) department
to arrange for pickup and disposal by a licensed hazardous waste contractor. The preferred
method of disposal for pharmaceutical waste is incineration.

2. CLP290 in Solution:

o Step 1: Segregation. Do not dispose of CLP290 solutions down the drain. Collect all
agueous and organic solutions containing CLP290 in a designated hazardous waste
container.

o Step 2: Packaging. Use a compatible, leak-proof container with a secure screw-top cap. The
container must be clearly labeled with "Hazardous Waste," the full chemical names of all
components (including solvents), and their approximate concentrations.

o Step 3: Storage. Store the waste container in a secondary containment bin in a well-
ventilated area, away from sources of ignition.

o Step 4: Disposal. When the container is full, or in accordance with your institution's waste
accumulation time limits, contact EHS for disposal.

3. Contaminated Labware:

o Step 1: Decontamination. Whenever possible, decontaminate reusable glassware by rinsing
with an appropriate solvent. The rinsate must be collected and treated as CLP290 solution
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waste.

o Step 2: Disposal of Disposables. Dispose of single-use labware (e.g., pipette tips, gloves,
vials) that has come into contact with CLP290 as solid hazardous waste.

o Step 3: Packaging. Collect contaminated disposable items in a designated, labeled
hazardous waste bag or container.

o Step 4: Disposal. Arrange for pickup and disposal through your institution's EHS department.

CLP290 Signaling Pathway and Disposal Logic

The following diagram illustrates the logical relationship between the intended biological action
of CLP290 and the imperative for its proper disposal to prevent unintended environmental
impact.
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Logical Relationship: CLP290 Action and Disposal
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Caption: The intended biological pathway of CLP290 underscores the need for proper disposal
to prevent environmental release.

By adhering to these procedures, laboratory professionals can ensure the safe handling and
disposal of CLP290, thereby protecting themselves, their colleagues, and the environment.
Always consult your institution's specific EHS guidelines for chemical waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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